1-(2-(3-Fluorophenyl)-2-methoxyethyl)-3-(2-phenoxyethyl)urea

• IUPAC Name: 1-[2-(3-fluorophenyl)-2-methoxyethyl]-3-(2-phenoxyethyl)urea
• InChI: InChI=1S/C18H21FN2O3/c1-23-17(14-6-5-7-15(19)12-14)13-21-18(22)20-10-11-24-16-8-3-2-4-9-16/h2-9,12,17H,10-11,13H2,1H3,(H2,20,21,22)
• InChI Key: SYAOKHMVCVCVER-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)NCCOC1=CC=CC=C1)C2=CC(=CC=C2)F
• Molecular Formula: C18H21FN2O3
• Molecular Weight: 332.4 g/mol

Description

1-(2-(3-Fluorophenyl)-2-methoxyethyl)-3-(2-phenoxyethyl)urea, also known as AZD-4547, is a small molecule inhibitor of the fibroblast growth factor receptor (FGFR) tyrosine kinase. FGFRs are a family of receptor tyrosine kinases that play a crucial role in cell growth, differentiation, and survival. The overexpression or mutation of FGFRs has been associated with various types of cancer, making them attractive targets for cancer therapy.

Scientific Research Applications

Analytical Detection and Environmental Monitoring

Research often focuses on detecting and quantifying chemicals in environmental samples or biological matrices. For instance, studies on bisphenol A (BPA) and phthalates explore their presence in human populations and the environment, employing advanced analytical techniques for measurement. These methodologies could be applied to study the distribution, metabolism, and potential environmental impact of complex chemicals like "1-(2-(3-Fluorophenyl)-2-methoxyethyl)-3-(2-phenoxyethyl)urea" (Calafat et al., 2004; Dills et al., 2006).

Health Impact StudiesResearch into the health impacts of chemical exposure often includes epidemiological studies, toxicological assessments, and experimental studies in model organisms. For example, the association between urinary concentrations of BPA and heart disease provides insights into the potential cardiovascular effects of chemical exposures (Melzer et al., 2010). Similar methodologies could explore the health effects of "this compound."

Development of Biomarkers

The development of biomarkers for exposure to specific chemicals is a critical area of research. Studies have evaluated urinary methoxyphenols as biomarkers for woodsmoke exposure, which could be analogous to developing biomarkers for exposure to specific complex chemicals (Dills et al., 2006).

Investigating Mechanisms of Action

Research into the mechanisms of action of chemicals, including their interactions with biological molecules and potential endocrine-disrupting effects, provides insights into their biological effects and potential therapeutic uses. Studies on the effects of BPA and phthalates on human health and development are examples of such research (Rubenstein & Zeitlin, 1998; Carwile & Michels, 2011).